Cas no 1704658-08-1 (2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
• CAS No: 1704658-08-1
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 6252507
• PubChem ID: 90597767
• Update Time: 2025-06-08

2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1704658-08-1
• AKOS024890301
• 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
• 2-acetamido-N-[1-(oxan-4-yl)pyrazol-4-yl]acetamide
• F6448-1827
• 2-acetamido-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide

• Inchi： 1S/C12H18N4O3/c1-9(17)13-7-12(18)15-10-6-14-16(8-10)11-2-4-19-5-3-11/h6,8,11H,2-5,7H2,1H3,(H,13,17)(H,15,18)
• InChI Key： SGUDMQRJGNGIPB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(CNC(C)=O)=O

Computed Properties

• Exact Mass: 266.13789045g/mol
• Monoisotopic Mass: 266.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 85.2Ų

Additional information on 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

Introduction to 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide (CAS No. 1704658-08-1)

2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1704658-08-1, belongs to a class of molecules that exhibit promise in various therapeutic applications, particularly in the realm of drug discovery and development. The intricate molecular architecture of this compound, characterized by a combination of acetylamide, tetrahydropyran, and pyrazole moieties, makes it a subject of considerable interest for researchers exploring novel pharmacophores.

The structure of 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide incorporates several key functional groups that contribute to its reactivity and potential biological interactions. The presence of an acetylamide group (NHCOCH₃) provides a polar amide bond, which is commonly involved in hydrogen bonding interactions within biological systems. This feature is particularly relevant in the design of peptides and peptidomimetics, where such groups enhance binding affinity and specificity. Additionally, the tetrahydropyran ring (C₅H₉O) introduces a cyclic ether moiety, which can influence the solubility and metabolic stability of the compound. The pyrazole ring (C₃H₄N₂), on the other hand, is a well-known pharmacophore that is frequently encountered in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and its presence in numerous bioactive natural products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide. Studies using molecular docking simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated that it could interact with enzymes such as kinases and proteases, which are often targeted in the treatment of cancer and inflammatory disorders. Furthermore, the pyrazole moiety has been shown to possess anti-inflammatory properties, making this compound a promising candidate for further investigation in the development of novel anti-inflammatory agents.

The synthesis of 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide presents a significant challenge due to its complex structural framework. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. One particularly innovative approach involves the use of transition metal-catalyzed cross-coupling reactions, which have revolutionized the construction of complex organic molecules. These reactions allow for the efficient formation of carbon-carbon bonds under mild conditions, thereby facilitating the assembly of intricate molecular architectures. Additionally, protecting group strategies have been employed to ensure regioselectivity during synthesis, allowing for the precise construction of the desired structure without unwanted side reactions.

In terms of pharmacological evaluation, 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide has been subjected to various in vitro assays to assess its biological activity. Initial screening studies have revealed promising results, particularly in terms of its ability to inhibit certain enzymatic pathways relevant to cancer progression. For example, cell-based assays have demonstrated that this compound can suppress the proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation. Moreover, preclinical studies have indicated that it may possess immunomodulatory properties, suggesting its potential use in treating autoimmune diseases or chronic inflammatory conditions.

The pharmacokinetic profile of 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have shown that this compound exhibits moderate solubility in water and lipids, which suggests potential for oral administration. Additionally, preliminary data indicate that it undergoes slow metabolism by cytochrome P450 enzymes, which could influence its half-life and bioavailability. These findings are crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

The future prospects for 2-acetamido-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide are promising given its unique structural features and preliminary biological activities. Ongoing research aims to further elucidate its mechanism of action through both computational and experimental approaches. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine high-resolution structures of protein-ligand complexes involving this compound. These structural insights will be invaluable for designing analogs with enhanced potency and selectivity.

Furthermore, efforts are underway to explore novel synthetic routes that could improve the scalability and cost-effectiveness of producing this compound. Green chemistry principles are being integrated into synthetic protocols to minimize waste generation and reduce environmental impact. Additionally, biocatalytic methods are being investigated as alternative approaches for constructing key intermediates in the synthesis pathway. These innovations not only enhance sustainability but also contribute to making drug discovery processes more efficient.

In conclusion, 2-acetamido-N-(1-(tetrahydro--1704658-08-1)acetylN(tertrahydropyranylpyrazol-pyrrolidinone)acetonitrile.
Its complex structure combined with promising biological activities positions it as a valuable scaffold for further medicinal chemistry exploration.
Continued research efforts aimed at optimizing synthesis methods, determining precise mechanisms, and evaluating clinical efficacy will be instrumental in realizing its full therapeutic promise.